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Cat. No.: B7883307

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylthiophene is an organosulfur compound and a derivative of thiophene, a five-
membered aromatic ring containing a sulfur atom. It is a colorless, flammable liquid with the
chemical formula CH3CaHsS.[1] 2-Methylthiophene and its derivatives are of significant
interest in medicinal chemistry and materials science due to the versatile reactivity of the
thiophene ring.[2][3] The thiophene moiety is considered a "privileged pharmacophore" and is
present in numerous FDA-approved drugs.[2] This guide provides a comprehensive overview
of the physical and chemical properties of 2-methylthiophene, detailed experimental
protocols, and its relevance in synthetic and medicinal chemistry.

Physical and Chemical Properties

2-Methylthiophene is a colorless to light yellow liquid.[4][5] It is characterized by a sulfurous,
onion-like odor.[4] The compound is highly flammable and should be handled with appropriate
safety precautions.[1][6]

Quantitative Physical Properties

The key physical properties of 2-methylthiophene are summarized in the table below for easy
reference and comparison.
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Property Value References
Molecular Formula CsHeS [1107]
Molecular Weight 98.17 g/mol [8]

Melting Point -63.4 °C [11[41[8]
Boiling Point 112-113 °C [11[41151191
Density 1.014 - 1.02 g/cm?3 at 20-25 °C [1][4][10]
Refractive Index (n20/D) 1.52 [41191[10]
Vapor Pressure 24.9 - 47.6 mmHg at 37.7 °C [8][10]

Flash Point 7-15°C [4][9][10]

Solubility in Water

112.6 mg/L at 25 °C

(immiscible/slightly soluble)

[S16]8][11]

LogP

2.33

[8]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-methylthiophene.

Key Peaks/Shifts (Solvent:

Spectrum Type References
s oA CcDCls)
o (ppm): 2.49 (s, 3H, -CHs),
1H NMR 6.75 (dd, 1H), 6.88 (d, 1H), [8][12][13][14]
7.07 (d, 1H)
fo) m): 14.95 (-CHs), 123.03,
13C NMR (ppm) (CH:) [8][15]

125.14, 126.86, 139.50

Synthesis and Reactivity
Synthesis of 2-Methylthiophene
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One common laboratory synthesis of 2-methylthiophene is through the Wolff-Kishner
reduction of thiophene-2-carboxaldehyde.[1][16] Commercially, it can be produced by the
vapor-phase dehydrogenation of a 1-pentanol and carbon disulfide (CSz) mixture.[1][16]

Wolff-Kishner Reduction

Base (e.g., KOH)

Heat, High-boiling solvent
>

Hydrazine (N2Ha) Hydrazone intermediate 2-Methylthiophene

Thiophene-2-carboxaldehyde

Thiophene Derivative
(e.g., 2-Methylthiophene) Chloromethylation

\>

Reagents
(e.g., HCHO, HCI)

2-Chloromethyl-5-methylthiophene Further Synthesis Pharmaceutical Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7883307?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7883307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

